6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one
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Overview
Description
6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one is a heterocyclic compound that features a benzyl group, a dimethylamino group, and an oxazinone ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one typically involves the reaction of benzylamine with dimethylamine and a suitable oxazinone precursor under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, with the addition of a catalyst like triethylamine to facilitate the reaction. The reaction mixture is then heated to a specific temperature, often around 60-80°C, and stirred for several hours to ensure complete conversion of the reactants to the desired product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve a continuous flow process to enhance efficiency and yield. This method allows for better control over reaction parameters such as temperature, pressure, and reactant concentrations. Additionally, the use of automated systems can help in scaling up the production while maintaining product quality and consistency.
Chemical Reactions Analysis
Types of Reactions
6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents such
Properties
CAS No. |
90062-09-2 |
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Molecular Formula |
C13H14N2O2 |
Molecular Weight |
230.26 g/mol |
IUPAC Name |
6-benzyl-2-(dimethylamino)-1,3-oxazin-4-one |
InChI |
InChI=1S/C13H14N2O2/c1-15(2)13-14-12(16)9-11(17-13)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
InChI Key |
GYBOJMGPHZIWGP-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=NC(=O)C=C(O1)CC2=CC=CC=C2 |
Origin of Product |
United States |
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